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Compound of Interest

Compound Name: Methyl 3-thiophenecarboxylate

Cat. No.: B1268378

Physical Properties of Methyl 3-
thiophenecarboxylate: A Technical Guide

This technical guide provides an in-depth overview of the physical properties, specifically the
melting and boiling points, of Methyl 3-thiophenecarboxylate. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis. This
document outlines the available data for these properties and presents generalized
experimental protocols for their determination.

Core Physical Properties

Methyl 3-thiophenecarboxylate is a colorless to light yellow liquid at room temperature.[1] Its
key physical properties are summarized in the table below.
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Physical Property Value Notes
N ) At a reduced pressure of 10
Boiling Point 98 °C
mm Hg.[1][2]
The compound exists as a
] ] ] ] liquid at room temperature,
Melting Point Not readily available ) ] )
suggesting a melting point
below ambient temperatures.
Density 1.174 g/mL At 25 °C.[1]
Refractive Index 1.5380 At 20 °C.[1]

Experimental Protocols

The determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. Below are detailed, generalized methodologies for
these measurements, based on standard laboratory practices.

Melting Point Determination (Capillary Method)

While a specific melting point for Methyl 3-thiophenecarboxylate is not prominently reported
due to its liquid state at room temperature, the following protocol describes the standard
procedure for determining the melting point of solid organic compounds.

o Sample Preparation: A small amount of the solid compound is finely powdered. The open
end of a capillary tube is pressed into the powder.

o Loading the Capillary Tube: The capillary tube is inverted and tapped gently to allow the
powder to fall to the sealed end. This process is repeated until a sample of 2-3 mm in height
is packed at the bottom of the tube.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, such as a
Mel-Temp or similar device, adjacent to a thermometer.

e Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as it approaches the expected melting point.
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» Recording the Melting Range: Two temperatures are recorded: the temperature at which the
first drop of liquid appears (T1) and the temperature at which the entire sample has melted
(T2). The melting point is reported as the range between T1 and T2. For a pure compound,
this range is typically narrow (0.5-1.5 °C).

Boiling Point Determination (Reduced Pressure)

The reported boiling point of Methyl 3-thiophenecarboxylate was determined under reduced
pressure. This technique is employed for compounds that decompose at their atmospheric
boiling point or for distillations that are more efficient at lower temperatures.

e Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a thermometer. The apparatus is connected to a vacuum
pump with a manometer to monitor the pressure.

o Sample and Boiling Chips: The liquid sample (Methyl 3-thiophenecarboxylate) is placed in
the distillation flask along with boiling chips to ensure smooth boiling.

o Pressure Reduction: The system is evacuated to the desired pressure (e.g., 10 mm Hg).
» Heating: The distillation flask is heated gently.

o Temperature Reading: As the liquid boils and the vapor condenses, the temperature is
recorded from the thermometer. The boiling point is the temperature at which the vapor and
liquid are in equilibrium, observed as a stable temperature reading during distillation.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the melting
point of a solid organic compound using the capillary method.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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